Cas no 864369-94-8 (1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine)

• Product Name: 1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine
• CAS No: 864369-94-8
• MF: C₁₆H₃₁N₃O₂
• MW: 297.436244249344
• MDL: MFCD09743702
• CID: 706516
• PubChem ID: 46738265
• Update Time: 2025-05-23

1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine
• 1-Piperidinecarboxylicacid, 4-methyl-4-(4-methyl-1-piperazinyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-methyl-4-(4-methylpiperazin-1-yl)piperidine-1-carboxylate
• CS-0272810
• EN300-800105
• AKOS015836989
• tert-butyl4-methyl-4-(4-methylpiperazin-1-yl)piperidine-1-carboxylate
• FT-0762115
• 4-Methyl-4-(4-methylpiperazin-1-yl)piperidine-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylicacid,4-methyl-4-(4-methyl-1-piperazinyl)-,1,1-dimethylethyl ester
• DTXSID20674282
• 864369-94-8
• DS-0234
• DB-076636

• MDL： MFCD09743702
• Inchi： 1S/C16H31N3O2/c1-15(2,3)21-14(20)18-8-6-16(4,7-9-18)19-12-10-17(5)11-13-19/h6-13H2,1-5H3
• InChI Key： BPRGPSLSNOQMJA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C)(CC1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 297.24200
• Monoisotopic Mass: 297.242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.042
• Boiling Point: 375.2°C at 760 mmHg
• Flash Point: 180.7°C
• Refractive Index: 1.503
• PSA: 36.02000
• LogP: 1.83710

Additional information on 1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine

Comprehensive Guide to 1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine (CAS No. 864369-94-8): Properties, Applications, and Market Insights

1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine (CAS No. 864369-94-8) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are known for their versatility in drug discovery and medicinal chemistry. The presence of both Boc (tert-butoxycarbonyl) and 4-methylpiperazine groups makes it a valuable intermediate for designing bioactive molecules.

The chemical structure of 1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine features a piperidine core substituted with a methyl group and a 4-methylpiperazine moiety, protected by a Boc group. This unique arrangement enhances its solubility and stability, making it suitable for various synthetic applications. Researchers often utilize this compound in the development of CNS-targeting drugs, kinase inhibitors, and GPCR modulators, addressing growing demand in neurodegenerative disease and oncology research.

In recent years, the pharmaceutical industry has shown increasing interest in piperazine-containing compounds like 1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine due to their ability to improve drug bioavailability and blood-brain barrier penetration. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic profiles. The compound's CAS No. 864369-94-8 serves as a crucial identifier in patent literature and regulatory documentation.

From a synthetic chemistry perspective, 1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine offers multiple advantages. The Boc protecting group can be selectively removed under mild acidic conditions, allowing for further functionalization of the piperidine nitrogen. This characteristic makes it particularly valuable in parallel synthesis and combinatorial chemistry approaches, which are essential for modern high-throughput drug screening programs.

The global market for pharmaceutical intermediates like 1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine has seen steady growth, driven by expanding R&D investments in small molecule therapeutics. Industry reports suggest particular demand in the development of antipsychotic agents and antidepressants, where piperazine derivatives play a crucial role. Manufacturers and suppliers frequently list this compound under alternative names such as 1-Boc-4-methyl-4-(4-methyl-1-piperazinyl)piperidine or tert-butyl 4-methyl-4-(4-methylpiperazin-1-yl)piperidine-1-carboxylate.

Quality control of 1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure high purity (>98%) and correct structural confirmation. Storage recommendations generally suggest keeping the compound in a cool, dry environment, protected from light and moisture to maintain stability over extended periods.

Recent scientific publications have highlighted the compound's utility in developing multi-target directed ligands (MTDLs) for complex diseases like Alzheimer's and Parkinson's. The 4-methylpiperazine moiety contributes to receptor binding affinity, while the Boc-protected piperidine allows for strategic modifications during lead optimization phases. These applications position CAS 864369-94-8 as a significant building block in neuropharmacology research.

From an industrial perspective, synthesis scale-up of 1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine requires careful consideration of reaction conditions to maintain yield and purity. Process chemists often optimize parameters such as temperature, solvent selection, and catalyst loading to achieve cost-effective production while meeting stringent pharmaceutical-grade specifications.

The compound's relevance extends to academic research as well, where it serves as a model substrate for studying N-heterocycle reactivity and protection-deprotection strategies. Chemistry databases frequently index 1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine alongside related piperazine derivatives and Boc-protected amines, reflecting its importance in synthetic methodology development.

Looking forward, the demand for 1-Boc-4-Methyl-4-(4-methylpiperazin-1-yl)piperidine is expected to grow in parallel with advancements in fragment-based drug design and structure-activity relationship studies. Its combination of structural features makes it particularly valuable for addressing current challenges in drug discovery, such as improving metabolic stability and reducing off-target effects. As research continues to explore new therapeutic applications for piperidine and piperazine-containing compounds, CAS 864369-94-8 will likely remain an important tool for medicinal chemists worldwide.